N-(4-methoxybenzyl)-3-(4-methylphenyl)propanamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-(4-methylphenyl)propanamide
• InChI: InChI=1S/C18H21NO2/c1-14-3-5-15(6-4-14)9-12-18(20)19-13-16-7-10-17(21-2)11-8-16/h3-8,10-11H,9,12-13H2,1-2H3,(H,19,20)
• InChI Key: CHWLWVLKMKGJAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(4-methoxybenzyl)-3-(4-methylphenyl)propanamide, also known as MBMP, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. MBMP belongs to the class of compounds known as benzamides and has been shown to possess a range of biological activities. In

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-3-(4-methylphenyl)propanamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in vitro and in vivo. It has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-methoxybenzyl)-3-(4-methylphenyl)propanamide for lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been shown to be stable under a range of conditions, making it suitable for use in a variety of assays. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for the research on N-(4-methoxybenzyl)-3-(4-methylphenyl)propanamide. One area of interest is the development of this compound as a therapeutic agent for cancer and chronic pain. Further studies are needed to determine the optimal dosage and administration of this compound for these indications. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its effects on cancer cells and inflammation. Finally, the synthesis of this compound could be further optimized to increase the yield and purity of the final product.

Scientific Research Applications

N-(4-methoxybenzyl)-3-(4-methylphenyl)propanamide has been the subject of extensive scientific research due to its potential as a therapeutic agent. It has been shown to possess a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. This compound has been tested in vitro and in vivo for its efficacy against various types of cancer, including breast, lung, and colon cancer. It has also been shown to have potential as a treatment for chronic pain and inflammation.